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Compound of Interest

Compound Name: Acitazanolast

Cat. No.: B1682938 Get Quote

The proper disposal of acitazanolast, a substance used in laboratory and manufacturing

settings, is crucial for environmental safety and regulatory compliance.[1] This guide provides

detailed procedures for researchers, scientists, and drug development professionals to handle

and dispose of acitazanolast waste safely and effectively.

Hazard Identification and Classification
Acitazanolast is classified as hazardous, with specific warnings regarding its environmental

and health impacts. According to its Safety Data Sheet (SDS), acitazanolast is:

Harmful if swallowed (Acute toxicity, Oral, Category 4).[1]

Very toxic to aquatic life with long-lasting effects (Acute aquatic toxicity, Category 1; Chronic

aquatic toxicity, Category 1).[1]

Due to its high aquatic toxicity, it is imperative to prevent acitazanolast from entering drains,

water courses, or the soil.[1]

Personal Protective Equipment (PPE)
Before handling acitazanolast for disposal, ensure appropriate personal protective equipment

is worn to minimize exposure risks. Recommended PPE includes:

Eye Protection: Safety goggles with side-shields.[1]
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Hand Protection: Protective gloves.[1]

Skin and Body Protection: Impervious clothing.[1]

Respiratory Protection: A suitable respirator should be used, especially where dust or

aerosol formation is possible.[1]

An accessible safety shower and eye wash station should be available in the handling area.[1]

Step-by-Step Disposal Procedure
The primary directive for acitazanolast disposal is to avoid release to the environment.[1] The

following steps should be followed:

Segregation of Waste:

Isolate all waste materials containing acitazanolast, including pure substance,

contaminated labware (e.g., vials, pipettes, gloves), and solutions.

Do not mix acitazanolast waste with non-hazardous laboratory trash.

Containment and Labeling:

Place all acitazanolast waste into a designated, leak-proof, and clearly labeled hazardous

waste container.

The label should prominently display "Hazardous Waste" and identify the contents,

including "Acitazanolast."

Spill Management:

In the event of a spill, collect the spillage to prevent environmental release.[1]

Follow established laboratory protocols for cleaning up hazardous chemical spills,

ensuring the use of appropriate PPE.

Final Disposal:
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The SDS for acitazanolast explicitly states to "Dispose of contents/ container to an

approved waste disposal plant."[1]

Engage a licensed hazardous waste disposal contractor to collect and manage the waste.

These contractors are equipped to handle and treat chemical waste in accordance with

environmental regulations.

Under no circumstances should acitazanolast be disposed of down the drain or in regular

solid waste.[2]

Regulatory Framework
The disposal of pharmaceutical waste, including research chemicals like acitazanolast, is
governed by regulations from agencies such as the Environmental Protection Agency (EPA).[3]

[4][5] The Resource Conservation and Recovery Act (RCRA) provides the framework for

managing hazardous waste from its generation to its final disposal.[3][5] While acitazanolast
may not be explicitly listed as an RCRA hazardous waste, its characteristic of toxicity to aquatic

life necessitates its management as a hazardous material.

Data Summary
Identifier Value Source

CAS Number 114607-46-4 [1]

Molecular Formula C9H7N5O3 [1]

Molecular Weight 233.186 g/mol [1]

GHS Hazard Statements

H302: Harmful if

swallowedH410: Very toxic to

aquatic life with long lasting

effects

[1]

GHS Precautionary

Statements (Disposal)

P273: Avoid release to the

environmentP391: Collect

spillageP501: Dispose of

contents/ container to an

approved waste disposal plant

[1]
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Experimental Protocols
Specific experimental protocols for the disposal of acitazanolast are not applicable, as the

disposal method is a standardized procedure dictated by safety and environmental regulations

rather than an experimental process. The key "protocol" is to adhere to the guidance provided

in the Safety Data Sheet and engage a certified hazardous waste management service.

Disposal Workflow
The following diagram illustrates the decision-making process for the proper disposal of

acitazanolast waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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